Cas no 111245-28-4 (L-Aspartic acid,L-seryl-L-lysyl-)

• Product Name: L-Aspartic acid,L-seryl-L-lysyl-
• CAS No: 111245-28-4
• MF: C₁₃H₂₄N₄O₇
• MW: 348.352263450623
• CID: 152924
• PubChem ID: 196643
• Update Time: 2025-04-19

L-Aspartic acid,L-seryl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-seryl-L-lysyl-
• seryl-lysyl-aspartic acid
• L-seryl-L-lysyl-L-aspartic acid
• Ser-lys-asp
• Skd tripeptide
• DTXSID10912069
• N-{6-Amino-2-[(2-amino-1,3-dihydroxypropylidene)amino]-1-hydroxyhexylidene}aspartic acid
• CHEBI:163262
• (2S)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]hexanoyl]amino]butanedioic acid
• 111245-28-4

• Inchi： 1S/C13H24N4O7/c14-4-2-1-3-8(16-11(21)7(15)6-18)12(22)17-9(13(23)24)5-10(19)20/h7-9,18H,1-6,14-15H2,(H,16,21)(H,17,22)(H,19,20)(H,23,24)/t7-,8-,9-/m0/s1
• InChI Key： PPNPDKGQRFSCAC-CIUDSAMLSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CO)N)=O)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 348.16462
• Monoisotopic Mass: 348.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 205Ų
• XLogP3: _8.1

Experimental Properties

• Density: 1.392
• Boiling Point: 757.3°C at 760 mmHg
• Flash Point: 411.8°C
• Refractive Index: 1.561
• PSA: 205.07